Cas no 60172-03-4 (4,4'-[(1,7-dioxoheptane-1,7-diyl)bis(iminobenzene-4,1-diylimino)]bis(1-ethylpyridinium) diperchlorate)

• Product name: 4,4'-[(1,7-dioxoheptane-1,7-diyl)bis(iminobenzene-4,1-diylimino)]bis(1-ethylpyridinium) diperchlorate
• CAS No: 60172-03-4
• MF: C₃₃H₄₀Cl₂N₆O₁₀
• MW: 751.610906600952
• CID: 1618709
• PubChem ID: 3042644

4,4'-[(1,7-dioxoheptane-1,7-diyl)bis(iminobenzene-4,1-diylimino)]bis(1-ethylpyridinium) diperchlorate Chemical and Physical Properties

Names and Identifiers

• 4,4'-[(1,7-dioxoheptane-1,7-diyl)bis(iminobenzene-4,1-diylimino)]bis(1-ethylpyridinium) diperchlorate
• N,N'-bis[4-[(1-ethylpyridin-1-ium-4-yl)amino]phenyl]heptanediamide,diperchlorate
• CHEMBL3230717
• SCHEMBL3341424
• DTXSID20208900
• 60172-03-4
• Pyridinium, 4,4'-(pimeloylbis(imino-p-phenyleneimino))bis(1-ethyl-, diperchlorate
• 4,4'-(Pimeloylbis(imino-p-phenyleneimino))bis(1-ethylpyridinium) diperchlorate

• Inchi： InChI=1S/C33H38N6O2.2ClHO4/c1-3-38-22-18-30(19-23-38)34-26-10-14-28(15-11-26)36-32(40)8-6-5-7-9-33(41)37-29-16-12-27(13-17-29)35-31-20-24-39(4-2)25-21-31;2*2-1(3,4)5/h10-25H,3-9H2,1-2H3,(H2,36,37,40,41);2*(H,2,3,4,5)
• InChI Key： UNMIOXGJMDTNPB-UHFFFAOYSA-N
• SMILES： CC[N+]1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=O)CCCCCC(=O)NC3=CC=C(C=C3)NC4=CC=[N+](C=C4)CC.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O

Computed Properties

• Exact Mass: 750.2186
• Monoisotopic Mass: 750.2182969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 51
• Rotatable Bond Count: 14
• Complexity: 783
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 239Ų

Experimental Properties

• PSA: 238.56